Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H11FO3 B1309768 4-(3-Fluorophenoxy)butanoic acid CAS No. 87411-27-6

4-(3-Fluorophenoxy)butanoic acid

Cat. No. B1309768
CAS RN: 87411-27-6
M. Wt: 198.19 g/mol
InChI Key: IWYAMFRULTXSGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09434695B2

Procedure details

To a solution of KOH (0.24 g, 4.28 mmol) in mixed solvents of water (3 mL) and ethanol (3 mL) under N2 was added ethyl 4-(3-fluorophenoxy)butanoate (0.30 g, 1.33 mmol) in one portion and the mixture was stirred at 40° C. for 4 h. It was then cooled to rt and 20 mL of DCM was added. The organic layer was washed with brine (20 mL×2), dried over anhydrous Na2SO4 and concentrated in vacuo to give the title compound as a white solid (0.25 g, 96%).
Name
KOH
Quantity
0.24 g
Type
reactant
Reaction Step One
Name
water
Quantity
3 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
3 mL
Type
reactant
Reaction Step One
Name
ethyl 4-(3-fluorophenoxy)butanoate
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
96%

Identifiers

REACTION_CXSMILES
[OH-].[K+].O.C(O)C.[F:7][C:8]1[CH:9]=[C:10]([CH:20]=[CH:21][CH:22]=1)[O:11][CH2:12][CH2:13][CH2:14][C:15]([O:17]CC)=[O:16]>C(Cl)Cl>[F:7][C:8]1[CH:9]=[C:10]([CH:20]=[CH:21][CH:22]=1)[O:11][CH2:12][CH2:13][CH2:14][C:15]([OH:17])=[O:16] |f:0.1|

Inputs

Step One
Name
KOH
Quantity
0.24 g
Type
reactant
Smiles
[OH-].[K+]
Name
water
Quantity
3 mL
Type
reactant
Smiles
O
Name
ethanol
Quantity
3 mL
Type
reactant
Smiles
C(C)O
Name
ethyl 4-(3-fluorophenoxy)butanoate
Quantity
0.3 g
Type
reactant
Smiles
FC=1C=C(OCCCC(=O)OCC)C=CC1
Step Two
Name
DCM
Quantity
20 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 40° C. for 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
It was then cooled to rt
WASH
Type
WASH
Details
The organic layer was washed with brine (20 mL×2)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 4 h
Name
title compound
Type
product
Smiles
FC=1C=C(OCCCC(=O)O)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 0.25 g
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 94.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.